Cas no 113642-07-2 (Benzoic acid, 4-acetyl-3-bromo-)

Benzoic acid, 4-acetyl-3-bromo- structure
113642-07-2 structure
Product Name:Benzoic acid, 4-acetyl-3-bromo-
CAS No:113642-07-2
MF:C9H7BrO3
MW:243.054082155228
CID:3627650
PubChem ID:13877474
Update Time:2025-04-22

Benzoic acid, 4-acetyl-3-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-acetyl-3-bromo-
    • SCHEMBL2447213
    • YNNSGXGPSDCOJW-UHFFFAOYSA-N
    • 4-acetyl-3-bromobenzoic acid
    • 113642-07-2
    • Inchi: 1S/C9H7BrO3/c1-5(11)7-3-2-6(9(12)13)4-8(7)10/h2-4H,1H3,(H,12,13)
    • InChI Key: YNNSGXGPSDCOJW-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C(C)=O)C(Br)=C1

Computed Properties

  • Exact Mass: 241.95786Da
  • Monoisotopic Mass: 241.95786Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4Ų
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